Cas no 647028-12-4 (Cyclobutene, 1-butyl-2-pentyl-)

Cyclobutene, 1-butyl-2-pentyl- structure
647028-12-4 structure
Product Name:Cyclobutene, 1-butyl-2-pentyl-
CAS No:647028-12-4
MF:C13H24
MW:180.329664230347
CID:417975
PubChem ID:12128368
Update Time:2025-04-19

Cyclobutene, 1-butyl-2-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutene, 1-butyl-2-pentyl-
    • 1-butyl-2-pentylcyclobutene
    • DTXSID00478124
    • 647028-12-4
    • Inchi: 1S/C13H24/c1-3-5-7-9-13-11-10-12(13)8-6-4-2/h3-11H2,1-2H3
    • InChI Key: CGPSMGZOWSRZCP-UHFFFAOYSA-N
    • SMILES: C1(CCCCC)CCC=1CCCC

Computed Properties

  • Exact Mass: 180.18792
  • Monoisotopic Mass: 180.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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